Cas no 714278-11-2 (ASISCHEM D29222)

• Product Name: ASISCHEM D29222
• CAS No: 714278-11-2
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 892181
• PubChem ID: 974666
• Update Time: 2025-04-19

ASISCHEM D29222 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM D29222
• 1H-PYRROLE-3-CARBOXALDEHYDE, 2,5-DIMETHYL-1-(2-METHYL-5-NITROPHENYL)-
• 2,5-DIMETHYL-1-(2-METHYL-5-NITROPHENYL)-1H-PYRROLE-3-CARBOXALDEHYDE
• SR-01000286007-1
• 714278-11-2
• SR-01000286007
• 2,5-dimethyl-1-(2-methyl-5-nitrophenyl)pyrrole-3-carbaldehyde
• AKOS000295556
• 2,5-dimethyl-1-(2-methyl-5-nitrophenyl)-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C14H14N2O3/c1-9-4-5-13(16(18)19)7-14(9)15-10(2)6-12(8-17)11(15)3/h4-8H,1-3H3
• InChI Key： ZKBVEXWNIXMILY-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=C(C=CC=2C)[N+](=O)[O-])C=1C

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 3.64640